Cas no 1851562-15-6 (Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)-)
Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)-
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- Inchi: 1S/C11H20N2O/c1-8-3-6-13(7-9(8)12)10(14)11(2)4-5-11/h8-9H,3-7,12H2,1-2H3
- InChI Key: HOAGBGIBOLUPDI-UHFFFAOYSA-N
- SMILES: C(N1CCC(C)C(N)C1)(C1(C)CC1)=O
Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01062932-1g |
4-Methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 95% | 1g |
¥3514.0 | 2023-03-19 | |
| Enamine | EN300-375457-0.05g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-375457-0.1g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-375457-0.25g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-375457-0.5g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-375457-1.0g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-375457-2.5g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-375457-5.0g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-375457-10.0g |
4-methyl-1-(1-methylcyclopropanecarbonyl)piperidin-3-amine |
1851562-15-6 | 10.0g |
$3131.0 | 2023-03-02 |
Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)-
Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)-: An Overview of CAS No. 1851562-15-6
Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- (CAS No. 1851562-15-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-amino-4-methylpiperidin-1-yl)(1-methylcyclopropyl)methanone, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a piperidine ring with an amino and methyl substituent, as well as a 1-methylcyclopropyl group, which contribute to its distinct chemical properties and biological activities.
The chemical structure of Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- has been extensively studied for its potential as a lead compound in drug discovery. Recent research has focused on its interactions with various biological targets, particularly receptors and enzymes involved in neurological and psychiatric disorders. The compound's ability to modulate these targets makes it a promising candidate for the development of novel therapeutic agents.
In the context of medicinal chemistry, the synthesis of (3-amino-4-methylpiperidin-1-yl)(1-methylcyclopropyl)methanone has been optimized to improve yield and purity. Various synthetic routes have been explored, including the use of palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques. These methods have enabled researchers to produce the compound in sufficient quantities for preclinical and clinical studies.
One of the key areas of interest in the study of Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- is its potential as an analgesic agent. Preclinical studies have shown that the compound exhibits potent analgesic effects in animal models of pain. These effects are attributed to its ability to interact with opioid receptors, particularly the μ-opioid receptor, which plays a crucial role in pain modulation. The compound's analgesic properties make it a valuable candidate for the development of non-addictive pain management therapies.
Beyond its analgesic properties, (3-amino-4-methylpiperidin-1-yl)(1-methylcyclopropyl)methanone has also shown promise in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Studies have demonstrated that the compound can modulate dopaminergic and cholinergic pathways, which are implicated in these conditions. This dual mechanism of action may offer a more comprehensive approach to treating complex neurological disorders.
The pharmacokinetic profile of Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- has been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro and in vivo studies have shown that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.
Toxicological studies have also been conducted to assess the safety profile of (3-amino-4-methylpiperidin-1-yl)(1-methylcyclopropyl)methanone. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further research is needed to fully characterize its safety profile in human subjects.
In conclusion, Methanone, (3-amino-4-methyl-1-piperidinyl)(1-methylcyclopropyl)- (CAS No. 1851562-15-6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatments for pain management and neurological disorders.
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